![molecular formula C15H21N3O2S B4628496 N-(4-{[(propionylamino)carbonothioyl]amino}phenyl)pentanamide](/img/structure/B4628496.png)
N-(4-{[(propionylamino)carbonothioyl]amino}phenyl)pentanamide
Overview
Description
N-(4-{[(propionylamino)carbonothioyl]amino}phenyl)pentanamide, commonly known as PACAP-27, is a neuropeptide that belongs to the secretin/glucagon family of peptides. PACAP-27 is a potent neurotransmitter and neuromodulator that plays a crucial role in the regulation of various physiological processes, including neurotransmission, hormone secretion, and cell growth and differentiation.
Scientific Research Applications
Pesticide Chemistry
The interaction of similar compounds in soil chemistry demonstrates unique behaviors, such as the transformation of herbicides into unexpected residues. For instance, the combination of propanil and solan in soil leads to the formation of asymmetric azobenzene molecules, showcasing the potential for chemical alterations under environmental conditions (Bartha, 1969).
Flavor and Aroma Chemistry
In food chemistry, the Strecker degradation process, involving amino acids and carbonyl compounds, is a key reaction affecting flavor profiles. Studies on interactions between phenolic compounds and lipid-derived reactive carbonyls have revealed complex dynamics that can either promote or inhibit the formation of Strecker aldehydes, thus influencing food aroma and taste (Delgado, Hidalgo, & Zamora, 2016).
Pharmaceutical Research
Research on derivatives of compounds with similar structural frameworks has shown potential in the development of antimicrobial agents. For example, dihydropyridine derivatives synthesized from related compounds demonstrated notable antimicrobial activities, highlighting the pharmaceutical applications of these chemical structures (Joshi, 2015).
Materials Science
In the field of materials science, the synthesis and characterization of dialkylimide extractants, including compounds with related amide structures, have shown promise for applications in solvent extraction processes. These compounds exhibit high purity and yield, indicating their utility in industrial applications (Lai Yi et al., 2015).
Anthelmintic Properties
Research on N-(4-Methoxyphenyl)Pentanamide, a simplified derivative of albendazole, has revealed its potential as a novel anthelmintic agent. This compound demonstrates significant effects against the nematode Toxocara canis with lower cytotoxicity compared to albendazole, suggesting its utility in treating parasitic infections (Silva et al., 2022).
properties
IUPAC Name |
N-[4-(propanoylcarbamothioylamino)phenyl]pentanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2S/c1-3-5-6-14(20)16-11-7-9-12(10-8-11)17-15(21)18-13(19)4-2/h7-10H,3-6H2,1-2H3,(H,16,20)(H2,17,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBPVEEOMVKJWHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.